Cas no 310436-61-4 (4-bromopyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-bromopyrrolo[2,1-f][1,2,4]triazine
• CAS No: 310436-61-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD11519385
• CID: 300674
• PubChem ID: 21945878
• Update Time: 2025-06-09

4-bromopyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine,4-bromo-
• 4-bromopyrrolo[1,2-f][1,2,4]triazine
• 4-Bromopyrrolo[2,1-f][1,2,4]triazine
• QC-724
• Y6652
• J-514841
• FT-0646113
• MFCD11519385
• 310436-61-4
• AKOS006322832
• CS-0056068
• EN300-6409112
• Pyrrolo[2,1-f][1,2,4]triazine, 4-bromo-
• A847135
• DTXSID70620552
• Z1198329735
• SCHEMBL864036
• AMY19062
• SY019273
• 4-Bromopyrrolo[1,2-f][1,2,4]-triazine
• DB-068399
• 4-bromopyrrolo[2,1-f][1,2,4]triazine

• MDL： MFCD11519385
• Inchi： 1S/C6H4BrN3/c7-6-5-2-1-3-10(5)9-4-8-6/h1-4H
• InChI Key： YQVMCGYJLCKMEN-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CN2N=CN=1

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 1.49180

4-bromopyrrolo[2,1-f][1,2,4]triazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-bromopyrrolo[2,1-f][1,2,4]triazine

Comprehensive Overview of 4-Bromopyrrolo[2,1-f][1,2,4]triazine (CAS No. 310436-61-4): Properties, Applications, and Industry Insights

4-Bromopyrrolo[2,1-f][1,2,4]triazine (CAS No. 310436-61-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated triazine derivative serves as a versatile building block in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The presence of both pyrrole and triazine moieties in its framework enables diverse reactivity, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for nitrogen-rich heterocycles like 4-bromopyrrolo[2,1-f][1,2,4]triazine. Researchers are actively exploring its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound's bromine substituent offers strategic advantages for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), addressing the pharmaceutical industry's need for late-stage diversification strategies.

From a synthetic chemistry perspective, CAS 310436-61-4 exemplifies the importance of fused polycyclic systems in modern drug design. Its pyrrolotriazine core demonstrates improved metabolic stability compared to simpler heterocycles, a critical factor in addressing the high attrition rates in clinical trials. Computational studies suggest this scaffold may enhance blood-brain barrier (BBB) penetration, sparking interest in CNS drug development programs.

The compound's applications extend beyond pharmaceuticals. In material science, derivatives of 4-bromopyrrolo[2,1-f][1,2,4]triazine are being investigated as organic electronic materials due to their electron-deficient character and potential for n-type semiconductor behavior. This aligns with the global push toward flexible electronics and organic photovoltaics (OPVs), where researchers seek novel π-conjugated systems with tunable optoelectronic properties.

Analytical characterization of 310436-61-4 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The bromine atom produces distinctive isotopic patterns in mass spectrometry, while the proton-deficient triazine ring creates unique ¹H-NMR signatures. These features facilitate quality control during GMP-compliant synthesis, a crucial consideration for regulatory submissions.

Environmental and safety assessments of 4-bromopyrrolo[2,1-f][1,2,4]triazine follow green chemistry principles. Modern synthetic routes emphasize atom economy and minimize hazardous byproducts, responding to industry demands for sustainable manufacturing. The compound's stability profile makes it suitable for automated synthesis platforms, supporting the growing trend toward AI-assisted molecular design and high-throughput experimentation (HTE).

Market analysts note increasing patent activity surrounding pyrrolotriazine derivatives, with CAS 310436-61-4 appearing in several IP filings for kinase modulators. This reflects broader industry shifts toward targeted therapies and precision medicine. The compound's intellectual property landscape remains dynamic, particularly in oncology and inflammation-related applications.

For researchers sourcing 4-bromopyrrolo[2,1-f][1,2,4]triazine, key considerations include batch-to-batch consistency and regulatory documentation. Leading suppliers now provide comprehensive coa (certificate of analysis) packages with detailed HPLC purity data and residual solvent profiles. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical for maintaining reactivity in downstream applications.

Emerging applications in bioconjugation chemistry leverage the reactivity of 310436-61-4 for developing PROTACs (proteolysis targeting chimeras) and other targeted protein degraders. This positions the compound at the forefront of next-generation therapeutics, particularly in addressing undruggable targets that evade conventional small-molecule approaches.

Future research directions for 4-bromopyrrolo[2,1-f][1,2,4]triazine may explore its potential in covalent inhibitor design through strategic manipulation of the bromine moiety. The compound's compatibility with click chemistry approaches could further expand its utility in chemical biology and diagnostic probe development. As the scientific community continues to unravel the potential of this privileged scaffold, CAS 310436-61-4 remains a compelling subject for interdisciplinary research at the chemistry-biology interface.